Cas no 872688-98-7 (2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 872688-98-7
• MF: C₂₂H₂₁N₃O₂S
• MW: 391.486043691635
• CID: 6242258
• PubChem ID: 7205870
• Update Time: 2025-06-12

2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-((6-(4-methoxyphenyl)pyridazin-3-yl)thio)ethanone
• 2-{[6-(4-methoxyphenyl)pyridazin-3-yl]sulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• F1899-0484
• 872688-98-7
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[6-(4-methoxyphenyl)pyridazin-3-yl]sulfanylethanone
• AKOS024618267

• Inchi： 1S/C22H21N3O2S/c1-27-18-10-8-16(9-11-18)19-12-13-21(24-23-19)28-15-22(26)25-14-4-6-17-5-2-3-7-20(17)25/h2-3,5,7-13H,4,6,14-15H2,1H3
• InChI Key： NHVSOZOMRIZFOC-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=CC=2)OC)N=N1)CC(N1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 391.13544809g/mol
• Monoisotopic Mass: 391.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(4-methoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

2-{6-(4-Methoxyphenyl)Pyridazin-3-ylsulfanyl}-1-(1,2,3,4-Tetrahydroquinolin-1-yl)Ethan-1-one: A Comprehensive Overview

The compound 2-{6-(4-Methoxyphenyl)Pyridazin-3-ylsulfanyl}-1-(1,2,3,4-Tetrahydroquinolin-1-yl)Ethan-1-one, with the CAS number 872688-98-7, is a multifaceted molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine ring, a tetrahydroquinoline moiety, and a methoxyphenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyridazine ring is a six-membered heterocyclic compound with two nitrogen atoms. It is known for its diverse biological activities, including anti-inflammatory, antiviral, and antitumor properties. The presence of the methoxyphenyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability. The tetrahydroquinoline moiety, on the other hand, is a common scaffold in many bioactive compounds and is often associated with central nervous system (CNS) activity.

Recent studies have highlighted the potential of 2-{6-(4-Methoxyphenyl)Pyridazin-3-ylsulfanyl}-1-(1,2,3,4-Tetrahydroquinolin-1-yl)Ethan-1-one in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways that regulate cell growth and survival. This inhibition can have significant implications for the treatment of cancers and other proliferative disorders.

In addition to its enzymatic inhibition properties, 2-{6-(4-Methoxyphenyl)Pyridazin-3-ylsulfanyl}-1-(1,2,3,4-Tetrahydroquinolin-1-yl)Ethan-1-one strong> has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby mitigating the inflammatory response.

The pharmacokinetic properties of 2-{6-(4-< strong>Methoxyphenyl strong>) < strong > Pyridazin - 3 - ylsulfanyl strong >} - 1 - ( 1 , 2 , 3 , 4 - < strong > Tetrahydroquinolin - 1 - yl strong >) < strong > Ethan - 1 - one strong > have also been extensively studied. Its high lipophilicity allows for good absorption through biological membranes, leading to favorable oral bioavailability. Furthermore, the compound exhibits a reasonable half-life in vivo, which is crucial for maintaining therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{6-(4-< strong > Methoxyphenyl strong >) < strong > Pyridazin - 3 - ylsulfanyl strong >} - 1 - ( 1 , 2 , 3 , 4 - < strong > Tetrahydroquinolin - 1 - yl strong >) < strong > Ethan - 1 - one strong > in various disease models. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacodynamic effects. These findings provide a solid foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-{6-(4-< strong > Methoxyphenyl strong >) < strong > Pyridazin - 3 - ylsulfanyl strong >} - 1 - ( 1 , 2 , 3 , 4 - < strong > Tetrahydroquinolin - 1 - yl strong >) < strong > Ethan - 1 - one strong > (CAS No. 872688-98-7) represents a promising candidate in the development of novel therapeutics for a range of diseases. Its unique structural features and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.